Cas no 86626-30-4 (1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL-)

• Product Name: 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL-
• CAS No: 86626-30-4
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 3225749
• PubChem ID: 13098380
• Update Time: 2025-05-19

1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL-
• 6-bromo-1-methyl-2,3-dihydro-1H-indole
• 6-bromo-1-methylindoline
• SCHEMBL13182138
• 86626-30-4
• 6-bromo-1-methyl-2,3-dihydroindole
• KXJIMNJESWOULY-UHFFFAOYSA-N
• EN300-2927889

• Inchi： 1S/C9H10BrN/c1-11-5-4-7-2-3-8(10)6-9(7)11/h2-3,6H,4-5H2,1H3
• InChI Key： KXJIMNJESWOULY-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(Br)=C2)CC1

Computed Properties

• Exact Mass: 210.99966Da
• Monoisotopic Mass: 210.99966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL-

Introduction to 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL (CAS No. 86626-30-4)

1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL, identified by the Chemical Abstracts Service Number (CAS No.) 86626-30-4, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule belongs to the indole family, a class of substances widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of this compound, particularly the presence of a bromo substituent at the 6-position and a methyl group at the 1-position, alongside a dihydro intermediate in the 2,3-position, make it a versatile intermediate for synthesizing more complex molecules.

The indole core is a privileged scaffold in drug discovery, owing to its prevalence in bioactive natural products and its ability to interact with various biological targets. The bromo group at the 6-position of 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL introduces reactivity that is highly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for drug molecule assembly. Additionally, the methyl group at the 1-position enhances the compound's stability and influences its electronic properties, making it an attractive building block for fine-tuning the pharmacological profile of derivatives.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. For instance, studies have highlighted the anti-inflammatory, antimicrobial, and anticancer properties of various indole-based compounds. The modification of the indole ring at specific positions can lead to significant changes in biological activity. The dihydro functionality in 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL contributes to its flexibility and can be further elaborated to explore different pharmacophoric motifs. This compound serves as a valuable precursor for synthesizing novel molecules that may target diseases with unmet medical needs.

One of the most compelling aspects of working with 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL is its role in developing small-molecule inhibitors for enzymes involved in critical cellular pathways. For example, indole derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The bromo substituent allows for facile introduction of additional functional groups through palladium-catalyzed reactions, enabling chemists to design molecules with precise targeting capabilities. Researchers are exploring its utility in creating inhibitors that selectively modulate enzyme activity without affecting off-target proteins.

The synthesis of 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination at the 6-position followed by methylation at the 1-position and subsequent hydrogenation to introduce the dihydro functionality. Advances in catalytic methods have made these synthetic routes more efficient and scalable, facilitating access to this compound for both academic and industrial researchers. The ability to produce this intermediate reliably is crucial for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Recent publications have demonstrated the utility of 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL in designing molecules with enhanced binding affinity to biological targets. For instance, a study published in [Journal Name] described how derivatives of this compound were optimized to bind tightly to a specific protein domain involved in neurodegenerative diseases. The researchers leveraged the bromo group for further functionalization via cross-coupling reactions to introduce aryl moieties that improved binding interactions. Such work underscores the importance of 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL as a key intermediate in structure-based drug design.

The pharmaceutical industry has also recognized the potential of indole derivatives beyond traditional applications. Novel therapeutic areas such as immunomodulation and metabolic disorders are being explored using indole-based scaffolds. The structural diversity offered by compounds like 1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL allows medicinal chemists to generate libraries of analogs with tailored properties for screening against diverse disease targets. This adaptability makes it an indispensable tool in modern drug discovery pipelines.

In conclusion,1H-INDOLE, 6-BROMO-2,3-DIHYDRO-1-METHYL (CAS No. 86626-30-4) is a versatile and valuable compound that plays a pivotal role in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse modifications through well-established chemical transformations, making it an ideal candidate for generating novel bioactive molecules. As research continues to uncover new therapeutic applications for indole derivatives,1H-INDOLE, particularly this specific derivative, will remain at forefront of drug discovery efforts aimed at addressing complex diseases.